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Compound of Interest

Compound Name: Triclocarban

Cat. No.: B027905 Get Quote

Philadelphia, PA - For researchers, scientists, and drug development professionals handling

triclocarban, proper disposal is not merely a procedural formality but a critical component of

laboratory safety and environmental stewardship. Triclocarban, an antibacterial agent, is

recognized for its potential environmental hazards, including high toxicity to aquatic life and

persistence in the environment.[1][2][3] Adherence to established disposal protocols is

essential to mitigate these risks and ensure compliance with federal and local regulations.

Immediate Safety and Handling
Before addressing disposal, it is crucial to understand the immediate safety protocols for

handling triclocarban. The compound is considered a hazardous substance, and personnel

should be trained on its proper handling.[4] In the event of a spill, the area should be contained

to prevent environmental release.[4] Solid triclocarban, particularly in dust form, can be

combustible and poses a fire hazard.[1]

Personal Protective Equipment (PPE) is mandatory when handling triclocarban:

Gloves: To prevent skin contact.

Safety Goggles: To protect the eyes from dust.[5]

Respiratory Protection: Especially when handling the powder form, to avoid inhalation of dust

which can irritate the respiratory tract.[5][6]
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Impervious Clothing: To protect against skin exposure.[5]

In case of exposure, immediate action is required. For skin contact, wash the affected area with

soap and water. If inhaled, move to fresh air.[5] Eye contact requires rinsing with water for at

least 15 minutes.[5]

Step-by-Step Disposal Protocol for Triclocarban Waste
Disposal of triclocarban and materials contaminated with it must follow hazardous waste

regulations. Under no circumstances should triclocarban be disposed of down the drain or in

regular trash.[7][8] Doing so contributes to environmental contamination, as wastewater

treatment plants do not completely remove the compound.[1][9]

Step 1: Waste Identification and Segregation

All waste materials containing triclocarban, including pure chemical, solutions, and

contaminated labware (e.g., gloves, weigh boats, pipette tips), must be designated as

hazardous chemical waste.

Segregate triclocarban waste from other chemical waste streams to prevent unintended

reactions. Store it away from incompatible materials.[6][7]

Step 2: Waste Collection and Containment

Collect all triclocarban waste in a dedicated, properly labeled hazardous waste container.

The container must be made of a compatible material, be in good condition, and have a

secure, leak-proof lid.[10]

Keep the waste container closed at all times, except when adding waste.[10]

Step 3: Labeling

The waste container must be clearly labeled with the words "Hazardous Waste."[11][12]

The label must also include the chemical name ("Triclocarban") and a clear indication of the

associated hazards (e.g., "Toxic," "Hazardous to the Environment").[6][13]
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Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[7][10]

The SAA must be under the control of laboratory personnel and should be inspected weekly

for any signs of leakage.[7]

Federal regulations, such as the Resource Conservation and Recovery Act (RCRA), govern

the maximum amount of waste that can be stored in an SAA (typically up to 55 gallons).[10]

[14]

Step 5: Arranging for Disposal

Once the waste container is full or has been in storage for the maximum allowable time

(which can be up to one year for partially filled containers in an SAA), contact your

institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.[7]

[10]

The EHS office will coordinate with a licensed hazardous waste disposal company for proper

transportation and final disposal, which may involve incineration at a facility equipped with an

afterburner and scrubber.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative properties and toxicity

data for triclocarban.
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Property Value Reference

Chemical Formula C₁₃H₉Cl₃N₂O [1]

Molar Mass 315.58 g·mol⁻¹ [1]

Melting Point 254 to 256 °C [1]

Flash Point > 150 °C [1]

Oral LD₅₀ (rat) >34,600 mg/kg [4]

Intraperitoneal LD₅₀ (mouse) 2,100 mg/kg [4]

Triclocarban Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of triclocarban
waste from a laboratory setting.
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Triclocarban Waste Disposal Workflow
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Caption: Workflow for the safe disposal of triclocarban waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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